Cas no 198774-27-5 (L-Propargylglycine)

• Product Name: L-Propargylglycine
• CAS No: 198774-27-5
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• MDL: MFCD03659731
• CID: 66534
• PubChem ID: 73425555
• Update Time: 2025-05-20

L-Propargylglycine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminopent-4-ynoic acid hydrochloride
• (2S)-2-Aminopent-4-ynoic acid
• L-Propargylglycine
• L-Propargylglycine.HCl
• H-D-Pra-OH
• H-PRA-OH
• H-PROPARGYL-GLY-OH
• D-Propargylglycine
• L-PROPARGYL-GLY-OH
• RARECHEM BK PT 0255
• H-PROPARGYL-GLYCINE
• H-GLY(PROPARGYL)-OH
• L-C-PROPARGYLGLYCINE
• L-Propargylglycine HCL
• H-Gly(Propargyl)-OH.HCl
• (S)-2-Aminopent-4-ynoic acid
• (2S)-2-amino-4-Pentynoic acid
• (S)-2-Amino-4-pentynoic acid
• L-2-Propynylglycine
• (S)-Propargylglycine
• (S)-2-Propargylglycine
• 4-Pentynoic acid, 2-amino-, (2S)-
• 8R9U8RVT6V
• (2S)-2-azanylpent-4-ynoic acid
• (S)-alpha.Propargylglycine
• 4-Pentynoic acid, 2-amino-, (S)-
• (S)-alpha-propargylglycine
• L-Propargylglycine hydrochloride (H-L-Pra-OH.HCl)
• H-L-Pra-oh hydrochloride
• 198774-27-5
• (2S)-2-aminopent-4-ynoic acid;hydrochloride
• F12349
• 4-Pentynoic acid, 2-amino-, hydrochloride (1:1), (2S)-
• GS-3358
• (S)-2-Aminopent-4-ynoicacidhydrochloride
• AM82632
• H-L-Pra-oh hcl
• MFCD03659731
• CS-0101207
• (2S)-2-aminopent-4-ynoic acid hydrochloride
• AKOS022185120
• H-pra-OH hydrochloride
• L-Propargylglycine hydrochloride

• MDL： MFCD03659731
• Inchi： 1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H/t4-;/m0./s1
• InChI Key： UAMBUICGODABQY-WCCKRBBISA-N
• SMILES： Cl.OC([C@H](CC#C)N)=O

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.209
• Melting Point: 232.0 ºC
• Boiling Point: 272.1°Cat760mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.512
• PSA: 63.32000
• LogP: 0.12190

L-Propargylglycine Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Propargylglycine

L-Propargylglycine: A Comprehensive Overview

L-Propargylglycine, also known by its CAS number 198774-27-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound, with the molecular formula C₃H₄N₂O₂, is a derivative of glycine and contains a propargyl group, which imparts unique chemical properties. Its structure allows for a wide range of applications, making it a valuable tool in both academic research and industrial settings.

Recent studies have highlighted the potential of L-Propargylglycine as a building block in the synthesis of bioactive molecules. Researchers have utilized its reactivity to construct complex structures with high precision. For instance, its ability to undergo alkyne chemistry has been exploited in the development of novel antibiotics and anticancer agents. This underscores its importance in drug discovery and development.

In addition to its role in drug design, L-Propargylglycine has found applications in materials science. Its unique functional groups enable the creation of advanced materials with tailored properties. For example, it has been used as a precursor in the synthesis of polymeric materials with enhanced mechanical and thermal stability. These advancements demonstrate its versatility across multiple disciplines.

The synthesis of L-Propargylglycine has also been optimized in recent years, with green chemistry principles being integrated into its production processes. This shift towards sustainable methods aligns with global efforts to reduce environmental impact while maintaining high yields and purity levels.

Moreover, the compound's biological activity has been extensively studied. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions. Its ability to modulate cellular signaling pathways has opened new avenues for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Looking ahead, the demand for L-Propargylglycine is expected to grow as researchers continue to uncover its potential applications. Its integration into cutting-edge technologies such as CRISPR-based gene editing tools further highlights its significance in modern science.